Cas no 254886-15-2 ((7-methyl-1-benzofuran-5-yl)boronic acid)

• Product Name: (7-methyl-1-benzofuran-5-yl)boronic acid
• CAS No: 254886-15-2
• MF: C₉H₉BO₃
• MW: 175.976962804794
• MDL: MFCD28147742
• CID: 5465002
• PubChem ID: 10856005
• Update Time: 2025-11-01

(7-methyl-1-benzofuran-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (7-methylbenzofuran-5-yl)boronic Acid
• (7-methyl-1-benzofuran-5-yl)boronic acid
• Z2044768864
• Boronic acid, (7-methyl-5-benzofuranyl)- (9CI)

• MDL： MFCD28147742
• Inchi： 1S/C9H9BO3/c1-6-4-8(10(11)12)5-7-2-3-13-9(6)7/h2-5,11-12H,1H3
• InChI Key： UXNWRQSFCXYHPZ-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(B(O)O)C=C(C)C1=2

Computed Properties

• Exact Mass: 176.0644743 g/mol
• Monoisotopic Mass: 176.0644743 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6
• Molecular Weight: 175.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (7-methyl-1-benzofuran-5-yl)boronic acid

Introduction to (7-methyl-1-benzofuran-5-yl)boronic Acid (CAS No. 254886-15-2)

(7-methyl-1-benzofuran-5-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. With the CAS number 254886-15-2, this compound serves as a crucial intermediate in the synthesis of various high-value molecules, particularly in the development of novel therapeutic agents and advanced materials. Its unique structural features, including a boronic acid functional group and a benzofuran backbone, make it a versatile building block for organic synthesis.

The< strong>benzofuran moiety in (7-methyl-1-benzofuran-5-yl)boronic acid contributes to its remarkable chemical reactivity, enabling it to participate in diverse coupling reactions such as Suzuki-Miyaura cross-coupling. This reaction is widely employed in the pharmaceutical industry to construct complex molecular architectures efficiently. The boronic acid component further enhances its utility by allowing for stable complexes with transition metals, which are essential catalysts in many synthetic pathways.

In recent years, there has been a surge in research focused on the applications of organoboron compounds in drug discovery. One of the most notable areas is the development of anticancer agents. Boron-containing molecules have shown promise as both diagnostic tools and therapeutic agents due to their ability to selectively target cancer cells. The< strong>7-methyl substituent in (7-methyl-1-benzofuran-5-yl)boronic acid may play a role in modulating the electronic properties of the boronic acid group, thereby influencing its reactivity and biological activity.

Moreover, (7-methyl-1-benzofuran-5-yl)boronic acid has found applications in the synthesis of liquid crystals and organic electronic materials. The benzofuran core provides rigidity and planarity, which are desirable properties for materials used in displays and optoelectronic devices. The boronic acid functionality allows for further functionalization, enabling the creation of tailored materials with specific properties.

The synthesis of (7-methyl-1-benzofuran-5-yl)boronic acid typically involves multi-step organic transformations, starting from readily available precursors such as 7-methylbenzofuran. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve high yields and purity. These synthetic methodologies highlight the compound's importance as a key intermediate in modern chemical synthesis.

Recent studies have also explored the potential of (7-methyl-1-benzofuran-5-yl)boronic acid in medicinal chemistry beyond its role as a synthetic intermediate. Researchers have investigated its derivatives as inhibitors of enzymes involved in inflammatory pathways. The< strong>boronic acid moiety's ability to form coordination complexes with metal ions has been exploited to develop novel antimicrobial agents. These findings underscore the compound's broad utility and its potential to contribute to the development of new therapeutic strategies.

The< strong>CAS number 254886-15-2 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized nomenclature is essential for regulatory compliance and facilitates efficient communication among researchers worldwide. The compound's properties are well-documented, with extensive data on its reactivity, solubility, and stability available through chemical databases.

In conclusion, (7-methyl-1-benzofuran-5-yl)boronic acid is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its structural features enable diverse applications, from drug development to advanced material design. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.